BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methylcrotonyl L-Carnitine Chloride: Technical
Profile & Analytical Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-Methylcrotonyl L-Carnitine
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Chloride

Cat. No.: B1159676

Get Quote

Executive Summary

3-Methylcrotonyl L-Carnitine Chloride (C5:1-Carnitine) is a specific acylcarnitine
intermediate derived from the catabolism of leucine. Physiologically, it represents the
conjugation of L-carnitine with 3-methylcrotonyl-CoA, a substrate that accumulates during 3-
Methylcrotonyl-CoA Carboxylase (3-MCC) deficiency.

For drug development and metabolic research, this compound serves two critical functions:

« Diagnostic Biomarker: Differentiating 3-MCC deficiency from Beta-Ketothiolase deficiency
(which presents with the isomeric Tiglylcarnitine).

¢ Mass Spectrometry Standard: Essential for validating LC-MS/MS separation protocols to
resolve isobaric C5:1 species.

Part 1: Chemical Identity & Properties
Structural Analysis
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The molecule consists of an L-carnitine backbone esterified at the hydroxyl position with a 3-
methylcrotonyl group (an unsaturated C5 acyl chain). The chloride salt form improves stability
and solubility compared to the zwitterionic inner salt.

Property Specification

Chemical Name 3-Methylcrotonyl-L-carnitine chloride

(2R)-3-Carboxy-N,N,N-trimethyl-2-[(3-methylbut-

2-enoyl)oxy]propan-1-aminium chloride

IUPAC Name

C5:1 Carnitine; 3-Methylcrotonylcarnitine; L-3-
Common Synonyms .
Methylcrotonylcarnitine

C12H22CINOa (Chloride Salt) / C12H21NOa4 (Inner
Molecular Formula

Salt)
] 279.76 g/mol (Chloride Salt) / 243.30 g/mol

Molecular Weight

(Inner Salt)

64656-41-3 (Refers to Inner Salt); Specific salt
CAS Number

forms vary by vendor.[1][2][3][4][5]
Stereochemistry L-isomer (R-configuration at the chiral center)
SMILES CC(=CC(=0)00)C(C)C)C.[CI-]

Physicochemical Characteristics[6]

o Appearance: White to off-white solid.[6]
» Solubility: Soluble in water, methanol, and DMSO. Slightly soluble in ethanol.

 Stability:Hygroscopic.[6] Must be stored at -20°C under desiccated conditions. The ester
bond is susceptible to hydrolysis in alkaline environments; maintain neutral to slightly acidic
pH in solution.

Part 2: Biological Significance & Metabolic Pathway
Role in Leucine Catabolism
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3-Methylcrotonyl-L-carnitine is formed when the mitochondrial enzyme 3-Methylcrotonyl-CoA
Carboxylase (3-MCC) is impaired.

e Normal Pathway: Leucine

Isovaleryl-CoA
3-Methylcrotonyl-CoA
3-Methylglutaconyl-CoA.

o Pathological Block: In 3-MCC deficiency, 3-Methylcrotonyl-CoA accumulates.[7]

o Detoxification: The accumulated CoA ester is conjugated with L-carnitine by carnitine
acyltransferase to form 3-Methylcrotonyl-L-carnitine, facilitating its export from the
mitochondria.

The "C5-OH" Connection

While 3-Methylcrotonylcarnitine (C5:1) is the direct conjugate, it is metabolically linked to 3-
Hydroxyisovalerylcarnitine (C5-OH). The accumulated 3-methylcrotonyl-CoA is often hydrated
by enoyl-CoA hydratase (crotonase) to 3-hydroxyisovaleryl-CoA before carnitine conjugation.
Consequently, clinical profiles for 3-MCC deficiency often show elevations in both C5:1 and C5-
OH, with C5-OH typically being the dominant marker.

Visualization: Leucine Catabolism & Biomarker
Formation
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Caption: Metabolic pathway showing the accumulation of 3-Methylcrotonyl-CoA and its
conversion to diagnostic acylcarnitine biomarkers.

Part 3: Analytical Methodologies (LC-MS/MS)

The primary analytical challenge is distinguishing 3-Methylcrotonylcarnitine from its isobar
Tiglylcarnitine (derived from Isoleucine catabolism). Both share the mass transition m/z 300

85 (unbutylated) or 356
85 (butylated).

Experimental Protocol: Separation of C5:1 Isomers
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Objective: Chromatographic resolution of 3-Methylcrotonylcarnitine (3-MCC marker) and
Tiglylcarnitine (Beta-Ketothiolase marker).

Reagents:
» Mobile Phase A: 0.1% Formic Acid in Water.[3][8]
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[3]

e Column: Restek Raptor ARC-18 (2.7 pum, 100 x 2.1 mm) or Waters ACQUITY UPLC BEH
C18 (1.7 pm).

Gradient Profile (Example for 10 min run):

Time (min) % Mobile Phase B Flow Rate (mL/min)
0.0 5% 0.4
1.0 5% 0.4
6.0 60% 0.4
6.1 95% 0.4
8.0 95% 0.4
| 8.1|5% 0.4 |

MS/MS Parameters (ESI Positive Mode):

e Precursor lon: 244.2 m/z (Free acid form) or 300.2 m/z (Butyl ester). Note: Values depend on

derivatization.
e Product lon: 85.1 m/z (Characteristic carnitine fragment).[9]
« Differentiation:

o Tiglylcarnitine: Elutes earlier (typically ~4.5 min).

o 3-Methylcrotonylcarnitine: Elutes later (typically ~4.8 - 5.0 min).
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o Note: Retention times must be validated with pure standards of both isomers.

Sample Preparation (Dried Blood Spots)

e Punch: 3.2 mm diameter blood spot into a 96-well plate.

o Extraction: Add 100 pL Methanol containing deuterated internal standards (e.g., d3-3-
Methylcrotonylcarnitine).

o Agitation: Shake for 20 mins at room temperature.

» Derivatization (Optional but recommended for sensitivity):
o Evaporate supernatant under Nz.
o Add 50 pL 3N HCI in n-Butanol. Incubate at 65°C for 15 mins.
o Evaporate again and reconstitute in Mobile Phase (50:50 A:B).

Part 4: Synthesis & Stability

Researchers often require custom synthesis if commercial standards are unavailable or cost-
prohibitive.

Chemical Synthesis Route

The synthesis generally follows the Acid Chloride Method:

» Activation: React 3-methylcrotonic acid with oxalyl chloride or thionyl chloride to generate 3-
methylcrotonyl chloride.

« Esterification: React 3-methylcrotonyl chloride with L-Carnitine perchlorate (or inner salt) in a
solvent system of Trifluoroacetic acid (TFA) or acetonitrile.

o Why TFA? It solubilizes the zwitterionic carnitine and catalyzes the esterification without
racemization.

» Precipitation: The product is precipitated using diethyl ether or ethyl acetate.
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 Purification: Recrystallization from isopropanol/acetone or preparative HPLC.

Handling & Storage

» Hygroscopicity: The chloride salt absorbs atmospheric moisture rapidly, leading to hydrolysis.
Handle in a glovebox or low-humidity environment.

e Solution Stability: Stable in organic solvents (MeOH/ACN) for months at -20°C. In agueous
buffers, stability decreases as pH rises above 6.0.

Part 5: Diagnostic Interpretation

Biomarker Profile Likely Diagnosis Confirmation

Urine Organic Acids (high 3-

Elevated C5-OH + Elevated o methylcrotonylglycine);
3-MCC Deficiency ) )
C5:1 Genetic testing
(MCCC1/MCCC2).
Elevated C5:1 (Tiglyl) + Urine Organic Acids (high
Elevated C5-OH (2-methyl-3- Beta-Ketothiolase Deficiency tiglylglycine, 2-methyl-3-
OH-butyryl) hydroxybutyrate).
) ] ) Urine Organic Acids (high
Elevated C5 (Isovaleryl) Isovaleric Acidemia ) )
isovalerylglycine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Methylcrotonyl L-Carnitine Chloride: Technical Profile
& Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1159676/docs#3-methylcrotonyl-I-carnitine-chloride-
technical-profile-analytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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